4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[7.3.0.02,6]dodeca-1(12),2,5,7,10-pentaene

• Molecular Formula: C28H29N3O2
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[7.3.0.02,6]dodeca-1(12),2,5,7,10-pentaene
• InChI: InChI=1S/C28H29N3O2/c1-18-27-19(2)30(14-13-21-11-12-25(32-4)26(15-21)33-5)20(3)28(27)24-16-23(17-31(24)29-18)22-9-7-6-8-10-22/h6-12,15-17H,13-14H2,1-5H3
• InChI Key: OJBCNCZRQAUTMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN3C=C(C=C3C2=C(N1CCC4=CC(=C(C=C4)OC)OC)C)C5=CC=CC=C5)C

Description

“4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[73002,6]dodeca-1(12),2,5,7,10-pentaene” is a complex organic compound that features multiple functional groups, including aromatic rings, methoxy groups, and a triazatricyclo structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[7.3.0.02,6]dodeca-1(12),2,5,7,10-pentaene” can be approached through a multi-step synthetic route. The key steps may include:

Formation of the triazatricyclo core: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the phenyl and dimethoxyphenyl groups: These groups can be introduced through Friedel-Crafts alkylation or acylation reactions.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the aromatic rings or the triazatricyclo core, leading to hydrogenated derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents such as hydrogen gas with a palladium catalyst or lithium aluminum hydride.

Substitution: Reagents such as halogens for electrophilic substitution or nucleophiles like amines for nucleophilic substitution.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation of the methoxy groups could yield aldehydes or acids, while reduction of the aromatic rings could yield cyclohexane derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biology, the compound may be studied for its potential biological activity. The presence of multiple aromatic rings and a triazatricyclo core suggests that it could interact with biological macromolecules, making it a candidate for drug discovery.

Medicine

In medicine, the compound could be explored for its potential therapeutic effects. Its structure suggests that it could act as an inhibitor or modulator of specific enzymes or receptors.

Industry

In industry, the compound could be used in the development of new materials, such as polymers or coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of “4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[7.3.0.02,6]dodeca-1(12),2,5,7,10-pentaene” would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The triazatricyclo core and aromatic rings could facilitate binding to these targets through hydrophobic interactions and hydrogen bonding.

Comparison with Similar Compounds

Similar Compounds

4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[7.3.0.02,6]dodeca-1(12),2,5,7,10-pentaene: can be compared with other triazatricyclo compounds that have similar structural features.

Compounds with methoxyphenyl groups: These compounds share the methoxyphenyl moiety and may exhibit similar reactivity and applications.

Uniqueness

The uniqueness of “4-[2-(3,4-dimethoxyphenyl)ethyl]-3,5,7-trimethyl-11-phenyl-4,8,9-triazatricyclo[73002,6]dodeca-1(12),2,5,7,10-pentaene” lies in its combination of functional groups and structural complexity